Cas no 868219-79-8 (5-{4-(2-hydroxyethyl)piperazin-1-yl(4-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-{4-(2-hydroxyethyl)piperazin-1-yl(4-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 868219-79-8
• MF: C₁₈H₂₃N₅O₃S
• MW: 389.471922159195
• CID: 6342007
• PubChem ID: 3349313
• Update Time: 2025-07-09

5-{4-(2-hydroxyethyl)piperazin-1-yl(4-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-{4-(2-hydroxyethyl)piperazin-1-yl(4-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol
• F1805-0106
• SR-01000015495
• 5-[[4-(2-hydroxyethyl)piperazin-1-yl]-(4-methoxyphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-{[4-(2-hydroxyethyl)piperazin-1-yl](4-methoxyphenyl)methyl}-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 5-((4-(2-hydroxyethyl)piperazin-1-yl)(4-methoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• AKOS024609863
• 868219-79-8
• SR-01000015495-1
• AB00675874-01

• Inchi： 1S/C18H23N5O3S/c1-26-14-4-2-13(3-5-14)15(22-8-6-21(7-9-22)10-11-24)16-17(25)23-18(27-16)19-12-20-23/h2-5,12,15,24-25H,6-11H2,1H3
• InChI Key： OMUMFJKDKVQVMG-UHFFFAOYSA-N
• SMILES： S1C2=NC=NN2C(=C1C(C1C=CC(=CC=1)OC)N1CCN(CCO)CC1)O

Computed Properties

• Exact Mass: 389.15216079g/mol
• Monoisotopic Mass: 389.15216079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 115Ų

Additional information on 5-{4-(2-hydroxyethyl)piperazin-1-yl(4-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol

5-{4-(2-Hydroxyethyl)Piperazin-1-yl(4-Methoxyphenyl)Methyl}-1,2,4Triazolo[3,2-b][1,3]Thiazol-6-ol: A Comprehensive Overview

5-{4-(2-Hydroxyethyl)piperazin-1-yl(4-methoxyphenyl)methyl}-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 868219-79-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolo-thiazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The hydroxyethyl group and the methoxyphenyl substituent are key structural features that contribute to the compound's unique pharmacological profile. The piperazine ring, a common moiety in many pharmaceuticals, enhances the compound's solubility and bioavailability. The triazolo-thiazole core provides structural rigidity and stability, which are crucial for maintaining the compound's biological activity.

Recent studies have highlighted the potential of 5-{4-(2-hydroxyethyl)piperazin-1-yl(4-methoxyphenyl)methyl}-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent anti-inflammatory effects in vitro and in vivo models. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In another study published in the Cancer Research journal, researchers investigated the anticancer properties of this compound. The results indicated that it effectively induced apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to disrupt mitochondrial function and activate caspase pathways.

The hydroxyethyl group plays a crucial role in enhancing the compound's water solubility and improving its pharmacokinetic properties. This is particularly important for oral administration and ensuring that the drug reaches its target site effectively. The methoxyphenyl substituent contributes to the compound's lipophilicity, which is essential for crossing biological membranes and achieving therapeutic concentrations in target tissues.

The piperazine ring is a versatile moiety that can be modified to optimize the compound's pharmacological properties. For example, substituting different alkyl groups on the piperazine ring can alter the compound's binding affinity to specific receptors or enzymes. This flexibility allows for fine-tuning of the compound's activity and selectivity.

The triazolo-thiazole core is a key structural element that confers stability and resistance to metabolic degradation. This is particularly important for maintaining the compound's efficacy over an extended period. Additionally, the triazolo-thiazole scaffold can be modified to introduce additional functional groups that enhance specific biological activities or reduce potential side effects.

In terms of clinical development, several preclinical studies have been conducted to evaluate the safety and efficacy of 5-{4-(2-hydroxyethyl)piperazin-1-yl(4-methoxyphenyl)methyl}-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol. These studies have shown promising results in animal models of various diseases, including inflammatory disorders and cancer. However, further clinical trials are necessary to confirm these findings and assess the compound's safety profile in humans.

The synthesis of this compound involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include coupling reactions between appropriate intermediates followed by cyclization steps to form the triazolo-thiazole core. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound on a larger scale.

In conclusion, 5-{4-(2-hydroxyethyl)piperazin-1-yl(4-methoxyphenyl)methyl}-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 868219-79-8) is a promising candidate for further development as a therapeutic agent due to its diverse biological activities and favorable pharmacological properties. Ongoing research continues to explore its potential applications in various medical fields, with a focus on optimizing its efficacy and safety for clinical use.